N-(1,2,3,4-tetrahydro-1-naphthalenyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-(1,2,3,4-tetrahydronaphthalen-1-yl)-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C16H15N3O2S2/c20-23(21,15-10-4-9-14-16(15)18-22-17-14)19-13-8-3-6-11-5-1-2-7-12(11)13/h1-2,4-5,7,9-10,13,19H,3,6,8H2
• InChI Key: UPKSVJCOELNVHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NS(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of similar sulfonamide compounds, such as 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, involves the reaction of sulfonyl chloride with 1-naphthyl amine, characterized by techniques like FTIR, NMR, X-ray diffraction, and thermal analysis. Theoretical calculations using Density Functional Theory (DFT) provide insights into molecular geometry and vibrational frequencies, illustrating the detailed synthesis process and characterizations of similar sulfonamides (K. Sarojini et al., 2012).

Molecular Structure Analysis

X-ray crystallography and DFT studies, as conducted on compounds like 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide, reveal intricate details about the molecular structure, including bond lengths, angles, and the spatial arrangement of atoms. These studies help in understanding the three-dimensional structure and electronic properties, critical for predicting the reactivity and interaction of sulfonamides with various biological targets (K. Sarojini et al., 2012).

Chemical Reactions and Properties

Sulfonamide compounds are known for their reactivity in various chemical reactions, including catalysis and formation of complexes. For example, N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide serves as an efficient catalyst in the synthesis of diverse heterocyclic compounds, demonstrating the versatile reactivity and potential application in synthetic chemistry (A. Khazaei et al., 2015).

Physical Properties Analysis

The physical properties of sulfonamides, including their solubility, melting points, and thermal stability, are crucial for their application in various fields. For instance, the synthesis and growth characterization of new thiadiazole sulfonamides provide valuable information on their thermal behavior and stability, essential for their practical use and handling (G. Camí et al., 2006).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards other chemical species, define the applications of sulfonamide compounds. Studies on complexes with biologically active ligands reveal the sulfonamide's role as ligands and inhibitors, demonstrating their chemical versatility and potential in medicinal chemistry (A. Jitianu et al., 1997).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. In general, care should be taken when handling any chemical compound, particularly if its properties are not well known.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in preliminary tests, it could be further developed and optimized.